[1,4'-Bipiperidine]-4-carbonitrile

• IUPAC Name: 1-piperidin-4-ylpiperidine-4-carbonitrile
• InChI: InChI=1S/C11H19N3/c12-9-10-3-7-14(8-4-10)11-1-5-13-6-2-11/h10-11,13H,1-8H2
• InChI Key: ANDRXMAVSOONTQ-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1N2CCC(CC2)C#N
• Molecular Formula: C11H19N3
• Molecular Weight: 193.29 g/mol

Description

Synthesis Analysis

The synthesis of [1,4’-Bipiperidine]-4-carbonitrile involves a series of chemical reactions. The exact methodology would depend on the specific requirements of the synthesis, such as the desired yield, purity, and cost-effectiveness. The synthesis process often involves the use of various reagents and catalysts, and may require specific conditions such as controlled temperature and pressure.

Molecular Structure Analysis

The molecular structure of [1,4’-Bipiperidine]-4-carbonitrile can be analyzed using various techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These techniques can provide detailed information about the arrangement of atoms in the molecule, the types of chemical bonds present, and the overall shape and size of the molecule.

Chemical Reactions Analysis

[1,4’-Bipiperidine]-4-carbonitrile can participate in various chemical reactions, depending on the conditions and the presence of other reactants. The analysis of these reactions can provide insights into the reactivity of the compound, its potential uses in synthesis, and its behavior under different conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of [1,4’-Bipiperidine]-4-carbonitrile, such as its density, color, hardness, melting and boiling points, and electrical conductivity, can be determined using various analytical techniques. These properties can provide valuable information about the behavior of the compound under different conditions, and can help predict its reactivity and stability.

Mechanism of Action

The mechanism of action of [1,4’-Bipiperidine]-4-carbonitrile would depend on its specific use. In general, the mechanism of action of a chemical compound refers to the specific biochemical interactions through which it produces its effects. This could involve binding to specific receptors or enzymes, or interacting with other molecules in the system.

Safety and Hazards

The safety and hazards associated with [1,4’-Bipiperidine]-4-carbonitrile would depend on factors such as its toxicity, flammability, and potential for causing environmental damage. Proper handling and disposal procedures should be followed to minimize risks.

Future Directions

The future directions for research on [1,4’-Bipiperidine]-4-carbonitrile could include further studies on its synthesis, reactivity, and potential applications. This could involve the development of new synthetic methods, the exploration of novel reactions, and the investigation of its potential uses in various fields such as medicine, materials science, and environmental science.